Cas no 1314354-50-1 (2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride)

2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride is a chiral pyrazine derivative featuring a pyrrolidinyloxy substituent at the 2-position. This compound is of interest in medicinal chemistry due to its potential as a building block for biologically active molecules, particularly in the development of CNS-targeting agents. The (S)-pyrrolidine moiety enhances stereoselective interactions, while the pyrazine core offers versatility for further functionalization. The hydrochloride salt improves solubility and stability, facilitating handling in synthetic applications. Its well-defined stereochemistry and high purity make it suitable for research in drug discovery, especially for studies requiring precise molecular recognition. The compound’s structural features support its use in optimizing pharmacokinetic properties in lead optimization efforts.

2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride structure

1314354-50-1 structure

Product Name:2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride

CAS No:1314354-50-1

MF:C₈H₁₂ClN₃O

MW:201.653380393982

CID:2167107

Update Time:2025-05-20

2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-((S)-pyrrolidin-3-yloxy)-pyrazine hydrochloride
- (S)-2-(Pyrrolidin-3-yloxy)pyrazine hydrochloride
- 2-((S)-Pyrrolidin-3-yloxy)pyrazine hydrochloride
- 2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride
- Inchi： 1S/C8H11N3O.ClH/c1-2-9-5-7(1)12-8-6-10-3-4-11-8;/h3-4,6-7,9H,1-2,5H2;1H/t7-;/m0./s1
- InChI Key： DHAPRJSWLGRJRF-FJXQXJEOSA-N
- SMILES： Cl.O(C1C=NC=CN=1)[C@@H]1CNCC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 142
Topological Polar Surface Area: 47

2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM334308-1g	(S)-2-(Pyrrolidin-3-yloxy)pyrazine hydrochloride	1314354-50-1	95%+	1g	$654	2021-08-18
Chemenu	CM334308-1g	(S)-2-(Pyrrolidin-3-yloxy)pyrazine hydrochloride	1314354-50-1	95%+	1g	$712	2024-08-02
Fluorochem	090169-500mg	2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride	1314354-50-1		500mg	￡320.00	2022-02-28

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Additional information on 2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride

Comprehensive Overview of 2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride (CAS No. 1314354-50-1)

2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride (CAS No. 1314354-50-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and pyrazine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its stereospecific properties, as the (S)-pyrrolidin-3-yloxy group plays a critical role in its biological activity. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental and formulation purposes.

In recent years, the demand for chiral building blocks like 2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride has surged, driven by the growing focus on enantioselective synthesis in medicinal chemistry. This compound is often explored in the context of central nervous system (CNS) drug development, where its structural features align with targets such as neurotransmitter receptors. Its pyrazine ring, a common motif in bioactive molecules, contributes to its versatility in designing novel therapeutics. Additionally, the hydrochloride salt form ensures better stability and handling, which is crucial for industrial-scale production.

One of the most frequently searched questions about CAS No. 1314354-50-1 revolves around its synthetic routes and purity standards. Laboratories prioritize high-purity batches of this compound to ensure reproducible results in assays. The compound's HPLC and NMR spectra are often discussed in scientific forums, as researchers seek reliable analytical methods for quality control. Furthermore, its potential role in kinase inhibition and GPCR modulation has sparked interest, aligning with current trends in personalized medicine and targeted therapies.

From a commercial perspective, 2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride is supplied by several leading chemical manufacturers, with certifications such as GMP and ISO compliance being critical for buyers. The compound's shelf life, storage conditions (often requiring protection from light and moisture), and shipping regulations are also common topics of inquiry. As the pharmaceutical industry shifts toward green chemistry, sustainable synthesis methods for this compound are gaining traction, with researchers exploring catalytic processes and solvent-free reactions.

In summary, 2-((S)-Pyrrolidin-3-yloxy)-pyrazine hydrochloride (CAS No. 1314354-50-1) represents a valuable tool for modern drug discovery, combining structural novelty with practical applicability. Its relevance to CNS disorders, enantioselective catalysis, and high-throughput screening ensures its continued prominence in scientific literature and industrial applications. As research advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics.